Cas no 89413-19-4 (Butanedioic acid, triethoxy-, monododecyl ester)

Butanedioic acid, triethoxy-, monododecyl ester structure
89413-19-4 structure
Product Name:Butanedioic acid, triethoxy-, monododecyl ester
CAS No:89413-19-4
MF:C22H41O7
MW:417.556748151779
CID:601608
PubChem ID:71324060
Update Time:2025-04-19

Butanedioic acid, triethoxy-, monododecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, triethoxy-, monododecyl ester
    • 4-dodecoxy-2,3,3-triethoxy-4-oxobutanoate
    • 4-(DODECYLOXY)-2,3,3-TRIETHOXY-4-OXOBUTANOATE
    • DTXSID70753571
    • 89413-19-4
    • Inchi: 1S/C22H42O7/c1-5-9-10-11-12-13-14-15-16-17-18-27-21(25)22(28-7-3,29-8-4)19(20(23)24)26-6-2/h19H,5-18H2,1-4H3,(H,23,24)/p-1
    • InChI Key: SYNNFXFJXWPWPS-UHFFFAOYSA-M
    • SMILES: O(C(C(C(C(=O)[O-])OCC)(OCC)OCC)=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 417.28522864g/mol
  • Monoisotopic Mass: 417.28522864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 20
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 94.1Ų

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